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Compound of Interest

Ethyl 3-aminopropionate
Compound Name:
hydrochloride

Cat. No.: B555161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling considerations
for Ethyl 3-aminopropionate hydrochloride (CAS No. 4244-84-2). The information is
intended to support researchers, scientists, and drug development professionals in using this
compound safely within a laboratory or manufacturing environment. All data is presented to be
in compliance with established safety protocols and to provide a clear understanding of the
potential hazards and mitigation strategies.

Chemical and Physical Properties

Ethyl 3-aminopropionate hydrochloride is a white to off-white crystalline powder.[1][2][3] It is
the hydrochloride salt of the ethyl ester of the non-essential amino acid (3-alanine.[4] Its
hygroscopic nature necessitates storage in a dry, dark place with the container sealed to
prevent moisture absorption.[1][5] The compound is soluble in a variety of organic solvents
including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone, and is also soluble
in water.[1][2][4][6][7]
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Property Value Source(s)
CAS Number 4244-84-2 [6]8][°][10][11]
Molecular Formula C5H12CINO2 [O][10][11][12][13]
Molecular Weight 153.61 g/mol [41051911107[12][1.3]
White to off-white crystalline
Appearance [11[2][3][5]
powder
Melting Point 67-70 °C (lit.) [LI21[41161[71
Boiling Point 167.8°C at 760 mmHg [31[14]
Soluble in water, chloroform,
Solubility dichloromethane, ethyl [L112][41161[ 7]

acetate, DMSO, acetone.

Storage Temperature

Room Temperature, sealed in

dry, dark place.

[1](2][12]

Hygroscopicity

Hygroscopic

[1]

Hazard Identification and Classification

Ethyl 3-aminopropionate hydrochloride is classified as a hazardous substance. The GHS

classification indicates that it can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[3][14]

Hazard Class GHS Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation

GHS Pictogram:
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lsalt text

Signal Word: Warning

Toxicological Information

While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for Ethyl 3-aminopropionate hydrochloride are not readily available in
public databases, the GHS hazard classifications are based on existing data or structural
analogies that indicate potential for harm.[6] The primary routes of exposure are inhalation, skin
contact, and eye contact.

Experimental Protocols for Hazard Assessment

To determine the skin and eye irritation potential of a chemical like Ethyl 3-aminopropionate
hydrochloride, standardized tests are typically employed. The following are brief descriptions
of the relevant OECD (Organisation for Economic Co-operation and Development) test
guidelines.

e OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test involves the
application of the test substance to the skin of a laboratory animal (historically, the albino
rabbit). The site is observed for erythema (redness) and edema (swelling) at specified
intervals (e.qg., 1, 24, 48, and 72 hours) after application. The severity of the reactions is
scored to determine the level of irritation. In recent years, in vitro methods using
reconstructed human epidermis (RhE) models are preferred to reduce animal testing.

o OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes the
procedure for assessing the potential of a substance to cause eye irritation or damage. A
single dose of the substance is applied to one eye of an experimental animal, with the other
eye serving as a control. The eyes are examined at specific intervals (1, 24, 48, and 72
hours) and scored for effects on the cornea, iris, and conjunctiva.[15] Like skin irritation
testing, there is a strong push towards validated in vitro alternatives.

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to minimizing exposure risk.

Engineering Controls

e Work should be conducted in a well-ventilated area.[3][14]

o For procedures that may generate dust, a chemical fume hood should be used.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling Ethyl 3-aminopropionate
hydrochloride.
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Personal Protective Equipment (PPE)

Eye Protection d Protection Body Protection Respiratory Protection

H Specific Recommendations
\J \J

\
Chenmical safety goggles or face shield. Chemically resistant gloves (e.g., Nitrile, Neoprene). Lab coat, closed-toe shoes. For dust-generating procedures:
(Comply with EN166 or OSHA 29 CFR 1910.133) Consult manufacturer’s resistance data. Consider chemical-resistant apron for larger quantities. NIOSH-approved respirator with organic vapor/acid gas cartridges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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